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Compound of Interest

Compound Name: Canagliflozin D4

Cat. No.: B3026297

For laboratory professionals engaged in pharmaceutical research and development, ensuring
personal and environmental safety is paramount. This guide provides essential, immediate
safety and logistical information for the handling of Canagliflozin D4, a deuterated form of
Canagliflozin used as a pharmaceutical reference standard. Adherence to these procedures is
critical to mitigate risks and ensure proper disposal.

Personal Protective Equipment (PPE)

When handling Canagliflozin D4, a comprehensive array of personal protective equipment is
mandatory to prevent exposure. The following table summarizes the required PPE, drawing
from multiple safety data sheets.
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PPE Category

Specification

Rationale

Eye/Face Protection

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US).

[1]

Protects against splashes and
airborne particles that can

cause serious eye damage.[2]

[3]

Skin Protection

Chemical-resistant gloves
(e.g., standard BS EN
374:2003) and impervious

protective clothing.[4]

Prevents skin contact. Gloves
should be inspected before
use, and hands washed

thoroughly after handling.

Respiratory Protection

NIOSH-approved N100 or
CEN-approved FFP3
particulate respirators should
be used as a backup to
engineering controls. A full-
face supplied air respirator is
necessary if it is the sole

means of protection.

Required to prevent inhalation
of dust, especially in the
absence of or as a supplement

to local exhaust ventilation.

Procedural Handling and Safety Workflow

The handling of Canagliflozin D4 necessitates a controlled environment and a systematic
workflow to minimize exposure and contamination. Operations should be conducted in a
designated area, preferably within a chemical fume hood.
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Workflow for Safe Handling of Canagliflozin D4

Preparation

Obtain Special Instructions

Don PPE

:
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Handling

Weigh/Handle Compound

Cleanup & Dispos

Decontaminate Surfaces @
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Safe Handling Workflow for Canagliflozin D4
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Step-by-Step Handling Protocol

e Preparation:

[¢]

Obtain and review all safety precautions and special instructions before use.

[¢]

Ensure a safety shower and eye wash station are accessible.

o

Don the appropriate personal protective equipment as detailed in the table above.

o

Prepare the designated handling area, such as a chemical fume hood, ensuring proper
ventilation.

e Handling:
o Handle the compound in a well-ventilated area to avoid the formation of dust and aerosols.
o Avoid contact with skin, eyes, and clothing.
o Do not eat, drink, or smoke when using this product.
o Storage:
o Keep the container tightly sealed.

o Store in a dry and well-ventilated place, away from incompatible materials. Recommended
storage is refrigerated.

Emergency and Disposal Plans

In the event of accidental release or exposure, immediate and appropriate action is crucial.
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Emergency Situation

Action Plan

Accidental Release (Spill)

Evacuate personnel to a safe area. Wear
appropriate PPE, including a self-contained
breathing apparatus, and avoid dust formation.
Cover the spillage with a suitable absorbent
material, sweep it up, and place it in an
appropriate container for disposal. Do not let the
product enter drains. Provide adequate

ventilation.

Inhalation Exposure

Move the individual to fresh air. If breathing is
difficult, provide artificial respiration or oxygen.

Seek medical attention if symptoms persist.

Skin Exposure

Immediately remove contaminated clothing.
Wash the affected area with plenty of soap and

water. Consult a doctor.

Eye Exposure

Immediately rinse the eyes with plenty of water
for at least 15 minutes, removing contact lenses
if present and easy to do. Seek immediate

medical attention.

Do not induce vomiting. Rinse the mouth with

water. Never give anything by mouth to an

Ingestion . )
unconscious person. Call a doctor or Poison
Control Center immediately.
Canagliflozin D4 must not be disposed of with
household garbage. Disposal must be
) conducted in accordance with official
Disposal

regulations. Prevent the product from reaching
the sewage system or ground water as it is toxic

to aquatic life with long-lasting effects.

By strictly adhering to these safety protocols, researchers can minimize the risks associated

with handling Canagliflozin D4, ensuring a safe laboratory environment for themselves and

their colleagues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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